Cas no 43136-84-1 (1-Chloro-3-(prop-1-yn-1-yl)benzene)

1-Chloro-3-(prop-1-yn-1-yl)benzene structure
43136-84-1 structure
Product Name:1-Chloro-3-(prop-1-yn-1-yl)benzene
CAS No:43136-84-1
MF:C9H7Cl
MW:150.60488152504
CID:2638976
PubChem ID:12447435
Update Time:2025-04-21

1-Chloro-3-(prop-1-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-3-prop-1-ynylbenzene
    • Benzene, 1-chloro-3-(1-propyn-1-yl)-
    • 1-CHLORO-3-(PROP-1-YN-1-YL)BENZENE
    • methyl(m-chloro-phenyl)acetylene
    • DTXCID00449495
    • 1-Chloro-3-(1-propyn-1-yl)-Benzene
    • DTXSID00498685
    • SCHEMBL2697031
    • 43136-84-1
    • 1-Chloro-3-(prop-1-yn-1-yl)benzene
    • Inchi: 1S/C9H7Cl/c1-2-4-8-5-3-6-9(10)7-8/h3,5-7H,1H3
    • InChI Key: FDTLHFSXVJXWSS-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(C#CC)=C1

Computed Properties

  • Exact Mass: 150.0236279Da
  • Monoisotopic Mass: 150.0236279Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 0Ų
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